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Compound of Interest

Compound Name: 6-hydroxy-4H-chromen-4-one

CAS No.: 38445-24-8

Cat. No.: B3425073

Get Quote

Executive Summary
6-Hydroxy-4H-chromen-4-one (also known as 6-hydroxychromone, CAS: 38445-24-8) is a

critical synthetic intermediate and bioactive scaffold widely utilized in drug discovery[1]. Its

derivatives exhibit potent inhibitory effects against enzymes such as carbonic anhydrase (CA)

and acetylcholinesterase (AChE), alongside significant antioxidant properties[2]. While not

classified as acutely lethal, it is a fine organic powder that poses respiratory, skin, and ocular

irritation risks. Furthermore, its handling often requires aggressive organic solvents like

Dimethyl Sulfoxide (DMSO) or Dichloromethane (DCM) due to its poor aqueous solubility[2].

This guide provides a self-validating, step-by-step protocol for the safe handling, operational

processing, and disposal of 6-hydroxy-4H-chromen-4-one.

Physicochemical Properties & Hazard Profile
Understanding the physical state of a compound is the first step in designing an effective safety

protocol. 6-Hydroxy-4H-chromen-4-one is a solid at room temperature and requires specific

handling to prevent aerosolization[1].
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Property / Hazard Value / Description

Chemical Name
6-Hydroxy-4H-chromen-4-one (6-

Hydroxychromone)

CAS Number 38445-24-8

Molecular Weight 162.14 g/mol [1]

Physical State Solid (Powder)

Solubility
Poorly soluble in water; Soluble in DMSO, DMF,

DCM, and Ethanol[2]

Primary Hazards
Skin irritation, eye irritation, respiratory tract

irritation (dust inhalation)

Storage Conditions
Sealed in a dry, well-ventilated area (2-8°C

recommended for long-term stability)[1]

The Causality of Protection: Why Specific PPE is
Required
Safety protocols fail when users do not understand the why behind the rules. As an application

scientist, you must match your Personal Protective Equipment (PPE) to the physical state of

the chemical:

The Dust Hazard (Dry Powder): Chromone derivatives are fine powders. When opening a

vial or transferring the solid, micro-particulates can easily become airborne. Inhalation leads

to respiratory irritation. Therefore, manipulation must occur within a certified fume hood, and

standard nitrile gloves are sufficient to prevent dermal contact with the dry solid.

The Trojan Horse Effect (Solution State): 6-Hydroxy-4H-chromen-4-one is frequently

dissolved in DMSO for biological assays[2]. DMSO is a highly polar aprotic solvent that

rapidly permeates human skin, carrying dissolved solutes directly into the bloodstream.

Standard 8-mil nitrile gloves offer less than 10 minutes of breakthrough resistance against

DMSO[3]. Therefore, handling DMSO solutions requires Butyl Rubber gloves or immediate

double-gloving with frequent changes to ensure absolute protection[3].
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Core Directive: Personal Protective Equipment
(PPE) Matrix

PPE Category Dry Powder Handling
Solution Handling (e.g., in
DMSO/DCM)

Hand Protection
Standard Nitrile Gloves (min.

4-mil)

Butyl Rubber Gloves (preferred

for DMSO) OR Double-gloved

Nitrile (changed immediately

upon splash)[3]

Eye Protection ANSI Z87.1 Safety Goggles

ANSI Z87.1 Safety Goggles +

Face Shield (if handling large

volumes >500 mL)

Body Protection Standard Cotton Lab Coat

Flame-Resistant (FR) Lab

Coat + Chemical Apron (if

using flammable solvents)

Respiratory
Chemical Fume Hood (Face

velocity 80-100 fpm)
Chemical Fume Hood

Operational Workflows
Workflow 1: Weighing and Solution Preparation
Trustworthiness in the lab relies on reproducible, self-validating actions. Follow these steps to

ensure zero exposure.

Preparation: Verify fume hood flow rate. Clear the workspace of unnecessary clutter.

Gowning: Don lab coat, safety goggles, and appropriate gloves (see PPE Matrix).

Static Control: Wipe the exterior of the 6-hydroxy-4H-chromen-4-one vial with an anti-static

wipe to prevent the powder from clinging to gloves or spatulas.

Weighing:
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Place a pre-tared anti-static weigh boat on the analytical balance (ideally located inside a

ventilated enclosure).

Use a clean, dry micro-spatula to transfer the powder.

Causality check: Do not drop the powder from a height; lower the spatula directly into the

boat to minimize aerosolization.

Dissolution:

Transfer the weighed solid into a sealable glass vial (e.g., amber glass to prevent

photodegradation).

Add the required volume of solvent (e.g., DMSO) using a calibrated pipette.

Cap the vial immediately and vortex until visually clear.

Decontamination: Wipe the spatula and balance area with a lint-free wipe dampened with

ethanol.

Workflow 2: Gowning and De-gowning Logic
Proper donning and doffing prevent secondary contamination.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3425073?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Pre-Entry

1. Don Lab Coat
(Flame-Resistant)

2. Don Safety Goggles
(ANSI Z87.1)

3. Don Gloves
(Nitrile for powder, Butyl for DMSO)

4. Execute Protocol
(Inside Fume Hood)

5. Doff Outer Gloves
(Dispose in Solid Waste)

6. Doff Goggles
(Decontaminate)

7. Doff Lab Coat

8. Wash Hands
(Soap and Water)

Click to download full resolution via product page

Step-by-step logic for donning and doffing PPE to prevent secondary contamination.
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Spill Response & Waste Disposal Plan
Spills must be managed based on the physical state of the chemical at the time of the incident.

Spill Response Logic

Spill Detected:
6-hydroxy-4H-chromen-4-one

Assess Spill State

Solid Powder Spill Solution Spill
(e.g., in DMSO/DCM)

1. Moisten with Ethanol
(Prevent Dust Generation)

1. Apply Universal Absorbent
(Vermiculite/Sand)

2. Sweep into Sealable Container

Wipe Area with
Ethanol then Water

2. Collect Saturated Absorbent

Transfer to Hazardous
Waste Receptacle

Click to download full resolution via product page
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Decision matrix and procedural workflow for managing solid and liquid spills.

Waste Disposal Protocols
Do not pour 6-hydroxy-4H-chromen-4-one down the drain. Segregate waste strictly:

Solid Waste: Contaminated gloves, weigh boats, wipes, and swept powder must be placed in

a heavy-duty, sealable bag or bucket labeled "Hazardous Solid Waste - Organic Phenol

Derivatives."

Liquid Waste (Non-Halogenated): If dissolved in DMSO or Ethanol, collect in a designated

"Non-Halogenated Organic Waste" carboy.

Liquid Waste (Halogenated): If dissolved in DCM or Chloroform, it must go into a

"Halogenated Organic Waste" carboy to prevent dangerous cross-reactions and ensure

compliance with environmental incineration standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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